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Compound of Interest

Compound Name: SirReal2

Cat. No.: B1680979

Technical Support Center: SirReal2

Welcome to the technical support center for SirReal2. This resource is designed to assist
researchers, scientists, and drug development professionals in the successful application of
SirReal2 for in vivo studies, with a specific focus on ensuring its complete dissolution.

Frequently Asked Questions (FAQSs)

Q1: What is SirReal2 and what is its mechanism of action?

Al: SirReal2 is a potent and highly selective small-molecule inhibitor of Sirtuin 2 (SIRT2), a
member of the sirtuin family of NAD+-dependent lysine deacylases.[1][2][3] It exhibits an IC50
value of approximately 140 nM for SIRT2 and displays over 1,000-fold selectivity against other
Class | sirtuins like SIRT1 and SIRT3.[1][4] The inhibitory mechanism is unique, involving a
ligand-induced rearrangement of the SIRT2 active site, which unveils a previously unexploited
binding pocket.[2][5] This selective inhibition of SIRT2 leads to the hyperacetylation of
substrates like a-tubulin and has been shown to destabilize the checkpoint protein BubR1.[4][6]
Due to its role in various cellular processes, including cell cycle regulation and inflammation,
SirReal2 is a valuable tool for research in oncology, neurodegeneration, and inflammatory
diseases.[5][6]

Q2: What is the solubility of SirReal2 in common laboratory solvents?
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A2: SirReal?2 is readily soluble in Dimethyl Sulfoxide (DMSO).[4] The reported solubility in
DMSO varies slightly between suppliers but is generally high, for instance, at 84 mg/mL, 55
mg/mL, or 3 mg/mL.[1][7][8] It is important to use fresh, anhydrous DMSO as moisture can
reduce its solubility.[1] Its aqueous solubility is limited, necessitating the use of co-solvents for
in vivo formulations.[9]

Q3: Can SirReal2 be used directly in aqueous buffers for in vivo studies?

A3: Due to its poor aqueous solubility, SirReal2 cannot be directly dissolved in agqueous buffers
like PBS or saline for in vivo administration.[9] It will likely precipitate, leading to inaccurate
dosing and potential toxicity. A formulation with co-solvents is essential to ensure complete
dissolution and bioavailability.

Q4: What are the recommended storage conditions for SirReal2?

A4: SirReal2 powder is typically stored at -20°C for long-term stability (up to 3 years).[7] Stock
solutions in DMSO should be stored at -80°C for up to 6 months or at -20°C for 1 month.[6][7]

Troubleshooting Guide

Q1: I've prepared my SirReal2 formulation, but | see precipitation. What should | do?

Al: Precipitation indicates incomplete dissolution. Here are several steps you can take to
troubleshoot this issue:

o Ensure Proper Solvent Order: The order of solvent addition is critical. Always start by
dissolving SirReal2 in DMSO to create a stock solution. Then, add other co-solvents like
PEG300 or Tween 80 sequentially, ensuring the solution is clear after each addition before
proceeding to the next.[1]

¢ Use Fresh Solvents: Moisture can significantly impact the solubility of SirReal2 in DMSO.[1]
Use fresh, anhydrous DMSO for preparing your stock solution.

o Gentle Warming and Sonication: If you observe precipitation after adding all components,
gentle warming in a hot water bath or sonication can aid in dissolution.[1][6] However, be
cautious with temperature to avoid degradation of the compound.
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» Verify Concentrations: Double-check your calculations to ensure you have not exceeded the
solubility limits for the specific formulation you are using.

« Filter the Final Solution: If minor, insoluble impurities are present, you can filter the final
solution before administration.[7]

Q2: My in vivo results are inconsistent. Could this be related to SirReal2 dissolution?

A2: Yes, inconsistent results can be a direct consequence of incomplete or variable dissolution
of SirReal2. If the compound is not fully dissolved, the actual administered dose will be lower
and more variable than intended. To ensure consistency:

e Prepare Fresh Formulations: It is highly recommended to prepare the final in vivo formulation
immediately before use.[1]

 Visually Inspect for Clarity: Always visually inspect your formulation to ensure it is a clear
solution before each administration. Any cloudiness or particulate matter indicates a problem
with dissolution.

» Standardize Your Protocol: Use a consistent and validated protocol for preparing your
SirReal2 formulation for all animals in your study.

Quantitative Data Summary

The following table summarizes the solubility and formulation data for SirReal2 based on
information from various suppliers.
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Parameter Value Solvent/Vehicle Source
Solubility
84 mg/mL (199.73
DMSO [1]
mM)
55 mg/mL (130.78
DMSO [7]
mM)
3 mg/mL DMSO [8]
DMSO:PBS (pH 7.2)
0.3 mg/mL [8]

(1:2)

In Vivo Formulations

10% DMSO, 40%

Formulation 1 > 2.08 mg/mL PEG300, 5% Tween- [6]
80, 45% Saline
10% DMSO, 90%
Formulation 2 > 2.08 mg/mL (20% SBE-B-CD in [6]
Saline)
. 10% DMSO, 90%
Formulation 3 = 2.08 mg/mL ) [6]
Corn Oil
5% DMSO, 40%
Formulation 4 Variable PEG300, 5% Tween- [1]
80, 50% ddH=0
) ] 5% DMSO, 95% Corn
Formulation 5 Variable [1]

oil

Experimental Protocols

Protocol 1: Preparation of SirReal2 Formulation with PEG300 and Tween-80

This protocol is adapted from common recommendations for preparing SirReal2 for in vivo use.

[1]L6]
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Materials:

SirReal2 powder

Anhydrous DMSO

PEG300

Tween-80

Sterile Saline or ddH20

Procedure:

Prepare Stock Solution: Accurately weigh the required amount of SirReal2 powder and
dissolve it in anhydrous DMSO to create a concentrated stock solution (e.g., 20.8 mg/mL or
84 mg/mL).[1][6] Ensure the powder is completely dissolved. Gentle vortexing or sonication
can be used.

Add Co-solvents Sequentially: a. In a sterile tube, add the required volume of the SirReal2
DMSO stock solution. b. Add the specified volume of PEG300. Mix thoroughly until the
solution is clear. A vortex mixer can be used. c. Add the specified volume of Tween-80. Mix
again until the solution is completely clear.

Add Aqueous Component: Slowly add the required volume of sterile saline or ddHz0 to
reach the final desired concentration and volume. Mix thoroughly.

Final Inspection and Use: The final solution should be clear and free of any precipitates. It is
recommended to use this formulation immediately after preparation.[1]

Example for a 1 mL working solution (final concentration = 2.08 mg/mL):[6]

 Start with 100 pL of a 20.8 mg/mL SirReal2 stock in DMSO.

e Add 400 pL of PEG300 and mix until clear.

e Add 50 pL of Tween-80 and mix until clear.
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¢ Add 450 pL of saline to bring the total volume to 1 mL and mix.

Visualizations

SirReal2 Formulation Workflow
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Click to download full resolution via product page

Caption: Workflow for ensuring the complete dissolution of SirReal2 for in vivo administration.
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Caption: Simplified signaling pathway of SirReal2-mediated SIRT2 inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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